Acebutolol hydrochloride
Acebutolol hydrochloride
Acebutolol Hydrochloride is the hydrochloride salt form of acebutolol, a synthetic butyranilide derivative with hypotensive and antiarrhythmic activity. Acebutolol acts as a cardioselective beta-adrenergic antagonist with little effect on bronchial receptors and has intrinsic sympathomimetic properties. Having stabilizing and quinidine-like effects on cardiac rhythm, Acebutolol is used in ventricular arrhythmias. Other indications include hypertension, alone or in combinations with other agents. (NCI04)
Acebutolol hydrochloride is the hydrochloride salt of acebutolol, prepared using equimolar amounts of acebutolol and hydrogen chloride. It has a role as an anti-arrhythmia drug, a beta-adrenergic antagonist, an antihypertensive agent and a sympathomimetic agent. It contains an acebutolol(1+).
A cardioselective beta-1 adrenergic antagonist with little effect on the bronchial receptors. The drug has stabilizing and quinidine-like effects on cardiac rhythm, as well as weak inherent sympathomimetic action.
Acebutolol hydrochloride is the hydrochloride salt of acebutolol, prepared using equimolar amounts of acebutolol and hydrogen chloride. It has a role as an anti-arrhythmia drug, a beta-adrenergic antagonist, an antihypertensive agent and a sympathomimetic agent. It contains an acebutolol(1+).
A cardioselective beta-1 adrenergic antagonist with little effect on the bronchial receptors. The drug has stabilizing and quinidine-like effects on cardiac rhythm, as well as weak inherent sympathomimetic action.
Brand Name:
Vulcanchem
CAS No.:
34381-68-5
VCID:
VC0000375
InChI:
InChI=1S/C18H28N2O4.ClH/c1-5-6-18(23)20-14-7-8-17(16(9-14)13(4)21)24-11-15(22)10-19-12(2)3;/h7-9,12,15,19,22H,5-6,10-11H2,1-4H3,(H,20,23);1H
SMILES:
CCCC(=O)NC1=CC(=C(C=C1)OCC(CNC(C)C)O)C(=O)C.Cl
Molecular Formula:
C18H28N2O4.HCl
Molecular Weight:
372.9 g/mol
Acebutolol hydrochloride
CAS No.: 34381-68-5
APIs
VCID: VC0000375
Molecular Formula: C18H28N2O4.HCl
Molecular Weight: 372.9 g/mol
| CAS No. | 34381-68-5 |
|---|---|
| Product Name | Acebutolol hydrochloride |
| Molecular Formula | C18H28N2O4.HCl |
| Molecular Weight | 372.9 g/mol |
| IUPAC Name | N-[3-acetyl-4-[2-hydroxy-3-(propan-2-ylamino)propoxy]phenyl]butanamide;hydrochloride |
| Standard InChI | InChI=1S/C18H28N2O4.ClH/c1-5-6-18(23)20-14-7-8-17(16(9-14)13(4)21)24-11-15(22)10-19-12(2)3;/h7-9,12,15,19,22H,5-6,10-11H2,1-4H3,(H,20,23);1H |
| Standard InChIKey | KTUFKADDDORSSI-UHFFFAOYSA-N |
| SMILES | CCCC(=O)NC1=CC(=C(C=C1)OCC(CNC(C)C)O)C(=O)C.Cl |
| Canonical SMILES | CCCC(=O)NC1=CC(=C(C=C1)OCC(CNC(C)C)O)C(=O)C.Cl |
| Colorform | White or slightly off-white, crystalline powder Crystals from anhydrous methanol-anhydrous diethyl ethe |
| Melting Point | 141-143 °C |
| Description | Acebutolol Hydrochloride is the hydrochloride salt form of acebutolol, a synthetic butyranilide derivative with hypotensive and antiarrhythmic activity. Acebutolol acts as a cardioselective beta-adrenergic antagonist with little effect on bronchial receptors and has intrinsic sympathomimetic properties. Having stabilizing and quinidine-like effects on cardiac rhythm, Acebutolol is used in ventricular arrhythmias. Other indications include hypertension, alone or in combinations with other agents. (NCI04) Acebutolol hydrochloride is the hydrochloride salt of acebutolol, prepared using equimolar amounts of acebutolol and hydrogen chloride. It has a role as an anti-arrhythmia drug, a beta-adrenergic antagonist, an antihypertensive agent and a sympathomimetic agent. It contains an acebutolol(1+). A cardioselective beta-1 adrenergic antagonist with little effect on the bronchial receptors. The drug has stabilizing and quinidine-like effects on cardiac rhythm, as well as weak inherent sympathomimetic action. |
| Related CAS | 37517-30-9 (Parent) |
| Solubility | In ethanol, 70 mg/ml at room temperature In water, 200 mg/l at room temperature >55.9 [ug/mL] |
| Synonyms | Acebutolol Acebutolol Hydrochloride Acetobutolol Apo Acebutolol Apo-Acebutolol ApoAcebutolol M and B 17803 A M and B 17803A M and B-17803 A M and B17803 A Monitan Neptal Novo Acebutolol Novo-Acebutolol NovoAcebutolol Prent Rhotral Sectral |
| PubChem Compound | 441307 |
| Last Modified | Nov 11 2021 |
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